Cas no 1821712-84-8 ((1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 1821712-84-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5211203
• Update Time: 2025-10-30

(1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid

• Inchi： 1S/C6H9NO2/c8-6(9)5-4-1-3(4)2-7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5+/m0/s1
• InChI Key： JBDOTWVUXVXVDR-VAYJURFESA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1)CN[C@H]2C(O)=O

Additional information on (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid

Research Brief on (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 1821712-84-8)

The compound (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 1821712-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative is of particular interest due to its unique structural properties, which make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a constrained amino acid mimic. The rigid bicyclic structure of (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid allows it to stabilize peptide conformations, making it an attractive candidate for the design of peptidomimetics. Recent publications have highlighted its use in the development of protease inhibitors and receptor modulators, with promising results in preclinical models. For instance, a 2023 study demonstrated its efficacy in enhancing the metabolic stability of peptide-based drugs targeting G-protein-coupled receptors (GPCRs).

Another significant application of this compound is in the synthesis of small-molecule inhibitors. Researchers have utilized its scaffold to develop inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) and angiotensin-converting enzyme (ACE), which are critical targets for diabetes and hypertension treatments. The CAS number 1821712-84-8 has been frequently cited in patent applications related to these therapeutic areas, underscoring its commercial potential. A recent patent filed in 2024 describes novel derivatives of this compound with improved pharmacokinetic properties.

In addition to its therapeutic applications, (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid has also been investigated for its role in chemical biology tools. Its ability to act as a bioisostere for natural amino acids has enabled researchers to probe protein-ligand interactions with high precision. For example, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to elucidate the binding mechanisms of viral proteases, providing insights that could inform the design of next-generation antiviral drugs.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2024 Organic Process Research & Development article. These developments are critical for translating laboratory findings into clinically viable products. Future research directions may include exploring its use in combination therapies and further elucidating its mechanistic roles in various biological systems.

In conclusion, (1S,2R,5R)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 1821712-84-8) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and broad applicability make it a focal point of ongoing research, with potential impacts across multiple therapeutic areas. Continued innovation in synthetic methodologies and mechanistic studies will be essential to fully realize its potential in the pharmaceutical industry.